Cas no 2228472-55-5 (1-(2-cyclopropylphenyl)cyclopropane-1-carboxylic acid)

• Product Name: 1-(2-cyclopropylphenyl)cyclopropane-1-carboxylic acid
• CAS No: 2228472-55-5
• MF: C₁₃H₁₄O₂
• MW: 202.249063968658
• CID: 6423239
• PubChem ID: 165688388
• Update Time: 2025-08-10

1-(2-cyclopropylphenyl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2-cyclopropylphenyl)cyclopropane-1-carboxylic acid
• EN300-1741315
• 2228472-55-5

• Inchi： 1S/C13H14O2/c14-12(15)13(7-8-13)11-4-2-1-3-10(11)9-5-6-9/h1-4,9H,5-8H2,(H,14,15)
• InChI Key： MWMYPJFIULPZBA-UHFFFAOYSA-N
• SMILES： OC(C1(C2=CC=CC=C2C2CC2)CC1)=O

Computed Properties

• Exact Mass: 202.099379685g/mol
• Monoisotopic Mass: 202.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 37.3Ų

Additional information on 1-(2-cyclopropylphenyl)cyclopropane-1-carboxylic acid

1-(2-Cyclopropylphenyl)cyclopropane-1-carboxylic acid: A Comprehensive Overview

The compound with CAS No. 2228472-55-5, known as 1-(2-cyclopropylphenyl)cyclopropane-1-carboxylic acid, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a cyclopropyl group attached to a phenyl ring and a cyclopropane carboxylic acid moiety. The cyclopropylphenyl group is a key structural feature that contributes to the molecule's distinctive properties, including its stability, reactivity, and potential bioactivity.

Recent studies have highlighted the importance of cyclopropane rings in organic compounds due to their unique strain energy and reactivity. In the case of 1-(2-cyclopropylphenyl)cyclopropane-1-carboxylic acid, the cyclopropane ring is directly attached to a phenyl group, creating a rigid and compact structure. This arrangement not only enhances the molecule's stability but also provides a platform for further functionalization, making it a valuable building block in organic synthesis.

The synthesis of 1-(2-cyclopropylphenyl)cyclopropane-1-carboxylic acid involves a series of carefully designed reactions that exploit the reactivity of cyclopropane rings. One notable approach involves the use of transition metal catalysts to facilitate the formation of the cyclopropylphenyl group. Researchers have also explored alternative methods to optimize the synthesis process, such as using microwave-assisted reactions or continuous flow systems, which have shown promise in improving yields and reducing reaction times.

The cyclopropanecarboxylic acid moiety in this compound plays a crucial role in its potential applications. This functional group is known for its ability to participate in various chemical transformations, including esterification, amidation, and nucleophilic substitution reactions. These properties make 1-(2-cyclopropylphenyl)cyclopropane-1-carboxylic acid a versatile starting material for the synthesis of more complex molecules with diverse functionalities.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of 1-(2-cyclopropylphenyl)cyclopropane-1-carboxylic acid. Quantum mechanical calculations have revealed that the cyclopropane ring exhibits significant ring strain, which can be harnessed to drive various chemical reactions. These findings have opened new avenues for exploring the use of this compound in drug discovery and materials science.

In terms of applications, 1-(2-cyclopropylphenyl)cyclopropane-1-carboxylic acid has shown potential as a lead compound in medicinal chemistry. Its unique structure allows for interactions with biological targets through multiple modes of action, making it an attractive candidate for drug development programs targeting various diseases. Researchers are actively investigating its bioavailability, pharmacokinetics, and toxicity profiles to evaluate its suitability as a therapeutic agent.

The integration of cyclopentadienone derivatives with other functional groups has further expanded the scope of this compound's applications. For instance, its use as an intermediate in the synthesis of biologically active compounds has been reported in several recent studies. These findings underscore the importance of understanding the relationship between molecular structure and biological activity when designing new drugs.

Looking ahead, ongoing research into 1-(2-cyclopropylphenyl)cyclopropane-1-carboxylic acid is expected to yield new insights into its chemical behavior and potential uses. Collaborative efforts between chemists, biologists, and pharmacologists are likely to accelerate its translation into practical applications across multiple disciplines.